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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the rapidly advancing field of computer vision, staying abreast of the latest research is

paramount. Conferences serve as the primary venues for the dissemination of cutting-edge

work, fostering collaboration, and shaping the future of the discipline. For researchers,

scientists, and professionals in specialized domains such as drug development, where imaging

and pattern recognition are increasingly vital, understanding the landscape of these academic

gatherings is crucial for identifying impactful research and potential collaborations. This guide

provides a detailed technical comparison of the British Machine Vision Conference (BMVC)

with other top-tier computer vision conferences, namely CVPR, ICCV, ECCV, NeurIPS, and

ICML.

Quantitative Analysis of Conference Metrics
To provide a clear, data-driven comparison, the following tables summarize key quantitative

metrics for these conferences over recent years. These metrics, including the number of

submissions and acceptance rates, are strong indicators of a conference's scale,

competitiveness, and, by extension, its prestige within the community.

Conference Submission Numbers
The number of submissions a conference receives is a direct measure of its popularity and the

breadth of research it attracts. A higher number of submissions generally indicates a larger and

more diverse pool of research being presented.
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Conference 2024 2023 2022

CVPR 11,532 9,155 -

ICCV - 8,260[1][2] -

ECCV 8,585[3] - 6,773[4]

BMVC 1,020[5][6] 815[5] 967[5]

NeurIPS 17,491 - -

ICML 9,473[7] 6,538[8][9] 5,630[9]

Conference Acceptance Rates
The acceptance rate is a critical indicator of a conference's selectivity and the perceived quality

of the accepted papers. Lower acceptance rates typically signify a more rigorous peer-review

process and, consequently, a higher prestige associated with publication.

Conference 2024 2023 2022

CVPR 23.6%[10] 25.8% -

ICCV - 26.15%[1] -

ECCV 27.9%[3] - 24.29%[4]

BMVC 25.88% 32.76% 37.75%

NeurIPS - - -

ICML 27.5%[7] 27.9%[9] 21.9%[9]

h5-index Ranking
The h5-index is a metric that measures the impact of a publication venue. It is the largest

number h such that h articles published in the last 5 complete years have at least h citations

each. A higher h5-index indicates a greater scholarly impact of the papers published at the

conference.
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Conference h5-index (2023)

CVPR 422

NeurIPS 309

ICLR 303

ICML 254

ECCV 238

ICCV 228

BMVC 57

A Glimpse into Experimental Protocols
The backbone of any robust scientific claim is a well-defined and reproducible experimental

protocol. In computer vision, while the specific techniques may vary, a general workflow is often

followed. This section outlines a typical experimental methodology presented at these top

conferences, followed by a specific example of a deep learning-based protocol.

A standard experimental workflow in computer vision research encompasses several key

stages, from initial data handling to the final analysis of results. This process ensures that the

research is systematic, and the outcomes are both verifiable and comparable to existing work.
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A typical experimental workflow in computer vision research.
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Detailed Deep Learning Experimental Protocol
A significant portion of research presented at these conferences leverages deep learning.

Below is a more detailed protocol for a typical deep learning-based computer vision

experiment.

Objective: To train and evaluate a convolutional neural network (CNN) for image classification

on a specific dataset.

1. Dataset Preparation:

Data Source: Clearly define the dataset used (e.g., ImageNet, CIFAR-10, or a custom
dataset).
Preprocessing: Detail the preprocessing steps applied to the images. This includes resizing,
normalization (e.g., mean subtraction and division by standard deviation), and any data
cleaning procedures.
Data Augmentation: Specify the data augmentation techniques employed to increase the
diversity of the training set and prevent overfitting. Common methods include random
rotations, flips, crops, and color jittering.
Data Splitting: Describe the partitioning of the dataset into training, validation, and testing
sets, including the ratios used.

2. Model Architecture:

Base Model: Specify the base CNN architecture (e.g., ResNet, VGG, Inception).
Modifications: Detail any modifications made to the standard architecture, such as the
addition of custom layers, changes in the number of layers, or the use of different activation
functions.

3. Training Procedure:

Framework: Mention the deep learning framework used (e.g., PyTorch, TensorFlow).
Optimizer: State the optimization algorithm employed (e.g., Adam, SGD with momentum).
Loss Function: Specify the loss function used for training (e.g., Cross-Entropy Loss for
classification).
Hyperparameters: List all relevant hyperparameters, including:
Learning rate and any learning rate scheduling policy.
Batch size.
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Number of training epochs.
Weight decay.
Momentum (if applicable).
Initialization: Describe the weight initialization strategy.

4. Evaluation Metrics:

Define the metrics used to evaluate the model's performance on the test set. For
classification, this typically includes accuracy, precision, recall, and F1-score.

5. Results and Analysis:

Present the final performance metrics on the test set.
Include an analysis of the results, which may involve:
Ablation Studies: Experiments designed to understand the contribution of different
components of the model or training process.
Comparison to State-of-the-Art: A comparison of the model's performance against existing
methods on the same dataset.
Qualitative Analysis: Visualization of results, such as displaying correctly and incorrectly
classified images, to gain insights into the model's behavior.

Conference Structure and Peer Review Process
The structure of these conferences and their peer-review processes are fundamental to their

scientific rigor and the quality of the published research.

Tiered Landscape of Computer Vision Conferences
The computer vision conference landscape can be broadly categorized into tiers based on their

prestige, selectivity, and impact. This hierarchical structure guides researchers in deciding

where to submit their work.

Tier 1: Premier Venues Tier 2: Highly Respected Venues Tier 3: Other Reputable Venues

CVPR ICCV ECCV NeurIPS ICML BMVC WACV ACCV ICPR
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Tiered structure of major computer vision conferences.

Tier 1: This tier includes the most prestigious and competitive conferences. CVPR, ICCV, and

ECCV are the premier conferences specifically for computer vision. NeurIPS and ICML, while

being broader machine learning conferences, are also top venues for computer vision

research, particularly for work with a strong theoretical or methodological contribution. Papers

accepted at these conferences are considered highly significant.

Tier 2: BMVC is a prime example of a Tier 2 conference. It is a highly respected and well-

established international conference with a rigorous review process. While not having the same

submission numbers as the Tier 1 conferences, a publication at BMVC is a significant

achievement and is well-regarded within the community.

Tier 3: This tier includes other valuable and reputable conferences such as WACV (Winter

Conference on Applications of Computer Vision), ACCV (Asian Conference on Computer

Vision), and ICPR (International Conference on Pattern Recognition). These conferences

provide excellent platforms for sharing high-quality research.

The Peer Review Workflow
The peer-review process is a cornerstone of academic publishing, ensuring the quality and

validity of the research presented. The workflow for these top computer vision conferences is

generally a double-blind process, meaning neither the authors nor the reviewers know each

other's identities.
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Author Submits Paper

Area Chair Assigns Reviewers

Reviewers Evaluate Paper

Author Submits Rebuttal
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Area Chair Makes Recommendation
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A typical double-blind peer-review process for a top computer vision conference.
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Conclusion
The landscape of computer vision conferences is dynamic and highly competitive. While Tier 1

conferences like CVPR, ICCV, and ECCV, along with the broader machine learning

conferences NeurIPS and ICML, represent the pinnacle of research dissemination in the field,

BMVC holds a strong and respected position as a premier international conference. For

researchers and professionals in fields like drug development, understanding this ecosystem is

key to identifying the most impactful and relevant research. The quantitative data on

submissions and acceptance rates, combined with an understanding of the rigorous

experimental protocols and peer-review processes, provides a comprehensive framework for

navigating this exciting and rapidly evolving area of science.
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To cite this document: BenchChem. [A Comparative Analysis of BMVC and Other Premier
Computer Vision Conferences]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029348#bmvc-vs-other-top-computer-vision-
conferences]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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